Cas no 1942-48-9 (5,7-Undecanedione)

• Product Name: 5,7-Undecanedione
• CAS No: 1942-48-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 2788397
• PubChem ID: 11446748
• Update Time: 2025-04-21

5,7-Undecanedione Chemical and Physical Properties

Names and Identifiers

• Undecane-5,7-dione
• DTXCID50416915
• 1942-48-9
• NNIUGFWCIDVDCZ-UHFFFAOYSA-N
• 5,7-undecanedione
• DTXSID50466096
• SCHEMBL534933
• 5,7-Undecanedione

• Inchi： 1S/C11H20O2/c1-3-5-7-10(12)9-11(13)8-6-4-2/h3-9H2,1-2H3
• InChI Key： NNIUGFWCIDVDCZ-UHFFFAOYSA-N
• SMILES： O=C(CC(CCCC)=O)CCCC

Computed Properties

• Exact Mass: 184.146329876Da
• Monoisotopic Mass: 184.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų